Cas no 273221-75-3 (N-Boc-L-3-Iodophenylalanine)

N-Boc-L-3-Iodophenylalanine is a protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and an iodine substituent on the phenyl ring. This compound is widely utilized in peptide synthesis and medicinal chemistry due to its stability and versatility as a building block. The Boc group facilitates selective deprotection under mild acidic conditions, while the iodine moiety offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. Its high purity and well-defined stereochemistry make it valuable for constructing modified peptides and bioactive molecules. The product is particularly useful in pharmaceutical research, enabling precise structural modifications for drug discovery and development.
N-Boc-L-3-Iodophenylalanine structure
N-Boc-L-3-Iodophenylalanine structure
Product Name:N-Boc-L-3-Iodophenylalanine
CAS No:273221-75-3
MF:C14H18INO4
MW:391.201496601105
MDL:MFCD01860644
CID:253716
PubChem ID:11728885
Update Time:2025-10-29

N-Boc-L-3-Iodophenylalanine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((tert-Butoxycarbonyl)amino)-3-(3-iodophenyl)propanoic acid
    • Boc-3-iodo-L-phenylalanine
    • Boc-L-3-Iodophenylalanine
    • Boc-L-Phe(3-I)-OH
    • L-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-3-iodo-
    • N-Boc-L-3-Iodophenylalanine
    • (2S)-3-(3-iodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • BOC-PHE(3-I)-OH
    • N-Boc-3-iodo-L-phenylalanine
    • (S)-2-(tert-Butoxycarbonylamino)-3-(3-iodophenyl)propanoic acid
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-iodophenyl)propanoic acid
    • n-(tert-butoxycarbonyl)-3-iodo-l-phenylalanine
    • CS-0154535
    • DTXSID20471233
    • N-(tert-Butoxycarbonyl)-3-iodophenylalanine
    • AMY22136
    • AKOS015836532
    • MFCD01860644
    • (S)-Boc-3-iodophenylalanine
    • CS-13081
    • SCHEMBL1854581
    • N-alpha-t-Butyloxycarbonyl-3-iodo-L-phenylalanine (Boc-L-Phe(3-I)-OH)
    • J-016733
    • N-(tert-butoxycarbonyl)-3-iodo-(L)-phenylalanine
    • N12454
    • 273221-75-3
    • MPTBEGFNTNOLNZ-NSHDSACASA-N
    • (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3-iodophenyl)propanoic acid
    • AKOS015907840
    • Boc-L-3-Iodophe
    • MDL: MFCD01860644
    • Inchi: 1S/C14H18INO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-5-4-6-10(15)7-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1
    • InChI Key: MPTBEGFNTNOLNZ-NSHDSACASA-N
    • SMILES: IC1=CC=CC(=C1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 391.02800
  • Monoisotopic Mass: 391.02806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.56
  • Boiling Point: 491.63 °C at 760 mmHg
  • Flash Point: 251.129 °C
  • PSA: 75.63000
  • LogP: 3.20250

N-Boc-L-3-Iodophenylalanine Security Information

  • Storage Condition:Store at 0 ° C
  • HazardClass:IRRITANT

N-Boc-L-3-Iodophenylalanine Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Boc-L-3-Iodophenylalanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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